Hexacarboxylic acids, also known as hexa- or tetrabasic carboxylic acids, are a class of organic compounds characterized by having six carboxylic acid functional groups. These compounds exhibit strong acidic properties due to the presence of multiple carboxyl (-COOH) groups, which can donate protons in aqueous solutions. Hexacarboxylic acids and their derivatives find applications across various industries. In the field of plastics and polymers, they are used as crosslinking agents for polyurethane and other thermosetting materials, enhancing their mechanical strength and chemical resistance. Additionally, these compounds play a crucial role in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have potential uses in catalysis, gas storage, and drug delivery systems. Moreover, hexacarboxylic acids are utilized as analytical reagents in spectroscopy due to their ability to form stable complexes with metals. In the pharmaceutical industry, certain derivatives may be employed for targeted drug delivery or as chelating agents to improve the stability of therapeutic compounds. Overall, these versatile molecules offer a wide range of functionalities and applications, making them valuable tools in both research and industrial settings.